Cas no 915763-91-6 (1-benzoylpiperidin-4-amine hydrochloride)

• Product Name: 1-benzoylpiperidin-4-amine hydrochloride
• CAS No: 915763-91-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD07690605
• CID: 858979
• PubChem ID: 16268812
• Update Time: 2025-05-20

1-benzoylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-benzoylpiperidine HCl
• Methanone, (4-amino-1-piperidinyl)phenyl-, hydrochloride
• 1-benzoylpiperidin-4-amine hydrochloride
• (4-Amino-piperidin-1-yl)-phenyl-methanonehydrochloride
• CS-0434869
• A860324
• (4-Aminopiperidin-1-yl)phenylmethanone hydrochloride
• (4-Aminopiperidin-1-yl)(phenyl)methanone hydrochloride
• WNPGXFQMWDAUGS-UHFFFAOYSA-N
• EN300-15392
• (4-Amino-piperidin-1-yl)-phenyl-methanone hydrochloride, AldrichCPR
• 1-Benzoylpiperidin-4-amine HCl
• BS-4495
• AKOS015846850
• 915763-91-6
• W10100
• 4-Amino-1-benzoylpiperidine hydrochloride
• SCHEMBL4618202
• Z137638874
• (4-aminopiperidin-1-yl)-phenylmethanone;hydrochloride
• MFCD07690605
• DB-189748
• (4-Amino-1-piperidinyl)phenylmethanone hydrochloride

• MDL： MFCD07690605
• Inchi： 1S/C12H16N2O.ClH/c13-11-6-8-14(9-7-11)12(15)10-4-2-1-3-5-10;/h1-5,11H,6-9,13H2;1H
• InChI Key： WNPGXFQMWDAUGS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-benzoylpiperidin-4-amine hydrochloride

1-Benzoylpiperidin-4-amine Hydrochloride: A Comprehensive Overview

1-Benzoylpiperidin-4-amine hydrochloride (CAS No. 915763-91-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-N-benzoylpiperidine hydrochloride, is a derivative of piperidine, a key building block in the synthesis of various biologically active molecules. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-benzoylpiperidin-4-amine hydrochloride consists of a piperidine ring substituted with a benzoyl group at the 1-position and an amino group at the 4-position. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development. The compound's molecular formula is C₁₃H₁₅NO₂·HCl, and its molecular weight is approximately 250.72 g/mol.

In recent years, 1-benzoylpiperidin-4-amine hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 1-benzoylpiperidin-4-amine hydrochloride as a selective serotonin reuptake inhibitor (SSRI). The researchers found that the compound exhibited high affinity for serotonin transporters and demonstrated significant antidepressant-like effects in animal models. These findings suggest that 1-benzoylpiperidin-4-amine hydrochloride could be a promising lead compound for the development of new antidepressant drugs with improved efficacy and fewer side effects compared to existing SSRIs.

Beyond its potential as an antidepressant, 1-benzoylpiperidin-4-amine hydrochloride has also shown promise in the treatment of neurodegenerative diseases. A study published in Neuropharmacology in 2023 investigated the neuroprotective effects of this compound in cellular models of Parkinson's disease. The results indicated that 1-benzoylpiperidin-4-amine hydrochloride could protect dopaminergic neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-benzoylpiperidin-4-amine hydrochloride have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Additionally, the compound has been found to have low toxicity and good safety margins in preclinical studies, further supporting its potential as a therapeutic agent.

In addition to its therapeutic applications, 1-benzoylpiperidin-4-amine hydrochloride is also used as an intermediate in the synthesis of other biologically active compounds. Its versatility as a building block has led to its use in the development of novel drugs targeting various diseases. For example, a study published in Organic & Biomolecular Chemistry in 2021 described the synthesis of several derivatives of 1-benzoylpiperidin-4-amine hydrochloride, which exhibited potent antiviral activity against influenza viruses.

The synthesis of 1-benzoylpiperidin-4-amine hydrochloride typically involves multi-step reactions starting from piperidine or one of its derivatives. One common synthetic route involves the reaction of piperidine with benzoyl chloride to form the benzoyl-piperidine intermediate, followed by selective amino functionalization at the 4-position. The final step involves protonation with hydrochloric acid to form the desired hydrochloride salt.

In conclusion, 1-benzoylpiperidin-4-amine hydrochloride (CAS No. 915763-91-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in the field.